Cas no 1805209-45-3 (3,4-Bis(trifluoromethyl)-2-iodoaniline)
1805209-45-3 structure
Product Name:3,4-Bis(trifluoromethyl)-2-iodoaniline
CAS No:1805209-45-3
MF:C8H4F6IN
MW:355.018955230713
CID:4794017
Update Time:2023-08-17
3,4-Bis(trifluoromethyl)-2-iodoaniline Chemical and Physical Properties
Names and Identifiers
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- 3,4-Bis(trifluoromethyl)-2-iodoaniline
-
- Inchi: 1S/C8H4F6IN/c9-7(10,11)3-1-2-4(16)6(15)5(3)8(12,13)14/h1-2H,16H2
- InChI Key: YKVWMGZMOGUNOH-UHFFFAOYSA-N
- SMILES: IC1=C(C=CC(C(F)(F)F)=C1C(F)(F)F)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 250
- XLogP3: 3.7
- Topological Polar Surface Area: 26
3,4-Bis(trifluoromethyl)-2-iodoaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013033896-1g |
3,4-Bis(trifluoromethyl)-2-iodoaniline |
1805209-45-3 | 97% | 1g |
1,549.60 USD | 2021-05-31 |
3,4-Bis(trifluoromethyl)-2-iodoaniline Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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